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Compound of Interest

Compound Name: Azido-PEG6-NHS ester

Cat. No.: B605876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of Azido-PEG6-NHS ester. This bifunctional linker is a critical

reagent in bioconjugation, antibody-drug conjugate (ADC) development, and proteomics,

enabling the linkage of molecules through "click chemistry" and amine-reactive coupling.

Adherence to proper preparation and storage procedures is crucial to ensure its reactivity and

the reproducibility of experimental results.

Chemical Properties and Handling
Azido-PEG6-NHS ester is a moisture-sensitive compound. The N-hydroxysuccinimide (NHS)

ester moiety is susceptible to hydrolysis, which renders the molecule incapable of reacting with

primary amines. Therefore, it is imperative to handle the reagent in a dry environment and use

anhydrous solvents.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[1]

Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation

of dust or aerosols.[1]
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Avoid contact with skin and eyes.[1] In case of contact, rinse thoroughly with water.[1]

Refer to the Safety Data Sheet (SDS) for complete safety information.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for the preparation and storage of

Azido-PEG6-NHS ester stock solutions.

Table 1: Solubility and Recommended Solvents

Solvent Solubility Notes

Dimethyl sulfoxide (DMSO) Up to 100 mg/mL (209.87 mM)

Use of anhydrous/newly

opened DMSO is critical to

prevent hydrolysis of the NHS

ester. Ultrasonic agitation may

be needed.

Dimethylformamide (DMF) Soluble
Anhydrous DMF is

recommended.

Water Soluble

The NHS ester will hydrolyze

in aqueous solutions. Prepare

fresh for immediate use in

aqueous buffers.

Dichloromethane (DCM) Soluble

Table 2: Stock Solution Storage and Stability
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Storage Temperature
Stability of Stock Solution
in Anhydrous Solvent

Notes

-80°C Up to 6 months

Recommended for long-term

storage. Aliquoting is advised

to avoid repeated freeze-thaw

cycles.

-20°C Up to 1 month Suitable for short-term storage.

Table 3: Example Stock Solution Preparation Volumes (for a 10 mM stock in DMSO)

Desired Volume of 10 mM
Stock

Mass of Azido-PEG6-NHS
Ester (MW: 476.48 g/mol )

Volume of Anhydrous
DMSO

0.1 mL 0.476 mg 100 µL

0.5 mL 2.382 mg 500 µL

1.0 mL 4.765 mg 1.0 mL

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Azido-PEG6-NHS ester
in anhydrous dimethyl sulfoxide (DMSO).

Materials:

Azido-PEG6-NHS ester (solid form)

Anhydrous dimethyl sulfoxide (DMSO), biotechnology grade, in a sealed bottle

Microcentrifuge tubes or amber glass vials with screw caps

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Optional: Ultrasonic bath

Procedure:

Equilibration: Remove the container of Azido-PEG6-NHS ester from storage and allow it to

equilibrate to room temperature before opening. This is a critical step to prevent moisture

from condensing on the solid reagent.

Weighing: In a fume hood, carefully weigh the desired amount of Azido-PEG6-NHS ester
into a clean, dry microcentrifuge tube or vial. For example, for 1 mL of a 10 mM solution,

weigh out 4.765 mg.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the tube containing the reagent. For the example above, add 1.0 mL of anhydrous DMSO.

Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely

dissolved. If dissolution is slow, gentle warming or brief sonication in an ultrasonic bath can

be used. Visually inspect the solution to ensure there are no particulates.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the NHS ester, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Tightly seal the aliquots and store them at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).

Labeling: Clearly label each aliquot with the name of the reagent, concentration, solvent, and

date of preparation.

Diagrams
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Experimental Workflow for Azido-PEG6-NHS Ester Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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